2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide

• IUPAC Name: 2-amino-N-(1-benzylpiperidin-4-yl)-N-cyclopropylacetamide
• InChI: InChI=1S/C17H25N3O/c18-12-17(21)20(15-6-7-15)16-8-10-19(11-9-16)13-14-4-2-1-3-5-14/h1-5,15-16H,6-13,18H2
• InChI Key: BLLNROWNDWTVEO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(C2CCN(CC2)CC3=CC=CC=C3)C(=O)CN
• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol

Description

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide is a substituted acetamide derivative with a molecular formula of C₁₇H₂₄N₄O and a molar mass of 300.40 g/mol (calculated from ). The compound features a benzyl-substituted piperidine ring linked to an acetamide backbone, with a cyclopropyl group and an amino substituent on the nitrogen atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of Benzyl-Piperidine: The initial step involves the synthesis of 1-benzyl-piperidine through the reaction of piperidine with benzyl chloride under basic conditions.

Introduction of Cyclopropyl Group:

Acetamide Formation: The final step involves the formation of the acetamide group by reacting the intermediate with acetic anhydride or acetyl chloride in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of advanced catalysts, high-throughput reactors, and continuous flow processes to streamline the synthesis and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halides or hydroxyl groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or potassium carbonate in polar solvents.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Amines, alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as a ligand in receptor binding studies and as a probe in biochemical assays.

Medicine: Explored for its pharmacological properties, including potential therapeutic effects in neurological disorders.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide involves its interaction with specific molecular targets, such as receptors or enzymes. The benzyl-piperidine moiety is known to interact with neurotransmitter receptors, potentially modulating their activity. The cyclopropyl group may enhance the compound’s binding affinity and selectivity for these targets. The exact pathways and molecular interactions depend on the specific biological context and the target of interest.

Comparison with Similar Compounds

Comparative Analysis with Structurally Analogous Compounds

2-Amino-N-((1-benzylpyrrolidin-2-yl)methyl)-N-cyclopropyl-acetamide

• Molecular Formula : C₁₈H₂₆N₄O ()
• Key Differences :
  • Replaces the piperidine ring with a pyrrolidine ring, reducing ring size from six-membered to five-membered.
  • Adds a methyl group to the pyrrolidine backbone, increasing steric bulk.
• Implications: Pyrrolidine’s smaller ring size may alter binding affinity to biological targets due to conformational constraints.

N-(1-Benzyl-piperidin-4-yl)-2-chloro-N-isopropyl-acetamide

• Molecular Formula : C₁₇H₂₅ClN₂O ()
• Key Differences: Substitutes the cyclopropyl group with an isopropyl group. Replaces the amino (-NH₂) substituent with a chloro (-Cl) atom.
• Isopropyl’s branched structure may reduce metabolic stability compared to cyclopropyl’s rigid planar geometry.

2-Amino-N-(1-benzylpiperidin-4-yl)acetamide

• Molecular Formula : C₁₄H₂₁N₃O ()
• Key Differences :
  • Lacks the cyclopropyl group entirely, simplifying the structure.
  • Retains only a single nitrogen substitution on the acetamide moiety.
• Implications :
  • Simplified structure may improve synthetic accessibility but reduce target specificity.
  • Absence of cyclopropyl could diminish steric shielding effects, increasing susceptibility to enzymatic degradation.

Comparative Data Table

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Structural Highlights
2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide	C₁₇H₂₄N₄O	300.40	Cyclopropyl, benzyl-piperidine, amino	Piperidine ring, dual N-substituents
2-Amino-N-((1-benzylpyrrolidin-2-yl)methyl)-N-cyclopropyl-acetamide	C₁₈H₂₆N₄O	314.43	Pyrrolidine, methyl, cyclopropyl	Five-membered ring, methyl extension
N-(1-Benzyl-piperidin-4-yl)-2-chloro-N-isopropyl-acetamide	C₁₇H₂₅ClN₂O	308.85	Chloro, isopropyl	Electrophilic chloro, branched alkyl
2-Amino-N-(1-benzylpiperidin-4-yl)acetamide	C₁₄H₂₁N₃O	247.34	Single N-substitution	Simplified acetamide backbone

Research Findings and Implications

• Synthetic Accessibility : The cyclopropyl-containing compound () appears less commercially available compared to simpler analogs like the pyrrolidine derivative (), suggesting higher synthesis complexity or lower demand .
• Biological Relevance: The patent for acetamide-based bacterial tRNA synthetase inhibitors () implies that N-substituted acetamides may broadly target microbial enzymes. Structural variations (e.g., chloro vs. amino groups) could modulate antibacterial potency or spectrum .

Biological Activity

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide is a synthetic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C17H25N3O
• Molecular Weight : 287.4 g/mol
• CAS Number : 1353966-34-3

The compound features an amino group, a cyclopropyl moiety, and a piperidine ring, which contribute to its pharmacological properties.

Biological Activity Overview

Research indicates that 2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide may exhibit significant biological activity across various therapeutic areas:

• Anticancer Activity : Preliminary studies suggest that compounds with similar structures have shown efficacy against human cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis.
• Antimicrobial Properties : Investigations into related piperidine derivatives have revealed moderate to good antimicrobial activity against both Gram-positive and Gram-negative bacteria.
• Neurological Effects : The compound is being explored for its potential effects on the central nervous system, possibly influencing neurotransmitter systems.

The biological activity of 2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide is hypothesized to involve interactions with specific molecular targets, such as:

• Receptors : Binding to neurotransmitter receptors may modulate their activity.
• Enzymes : Inhibition or activation of enzymes involved in critical biochemical pathways.

Anticancer Activity

A study focused on piperidine derivatives found that compounds similar to 2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide exhibited significant cytotoxicity against breast cancer cells. The IC50 values for these compounds ranged from 18 μM to 57.3 μM, indicating promising potential for further development as anticancer agents .

Antimicrobial Activity

Research on related alkaloids demonstrated that they possessed antimicrobial properties with minimum inhibitory concentration (MIC) values ranging from 4.69 to 156.47 µM against various bacterial strains. This suggests that the structural features of compounds like 2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide could confer similar activities .

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Aspects
2-Amino-N-(1-benzyl-piperidin-4-yl)-N-cyclopropyl-acetamide	Contains both piperidine and cyclopropyl groups	Potentially unique receptor interactions due to structure
N-(4-methylbenzyl)-2-amino-N-cyclopropyl-acetamide	Methyl group on the benzyl ring	Altered lipophilicity may affect biological interactions
N-((S)-1-benzyl-piperidin-3-yl)-2-chloro-N-cyclopropyl-acetamide	Chlorine substituent	Different reactivity profile compared to non-chlorinated analogs